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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B081985 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 4-
Heptyloxyphenol, tailored for researchers, scientists, and drug development professionals.

Following these procedures is critical to ensure personal safety and environmental compliance.

Chemical and Physical Properties
A summary of key quantitative data for 4-Heptyloxyphenol is presented below. Understanding

these properties is the first step in safe handling and disposal.

Property Value Source

Molecular Formula C₁₃H₂₀O₂ [1][2]

Molecular Weight 208.30 g/mol [1][2]

Appearance Off-white powder [1][3]

Melting Point 64 - 65 °C [1]

Boiling Point 312 °C [1]

Solubility Insoluble in water [1]
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4-Heptyloxyphenol is classified as a hazardous substance. It is crucial to use appropriate

personal protective equipment (PPE) at all times when handling this chemical for disposal.

Hazards:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory tract irritation.[1][2][3]

Required PPE:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][3]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

[1][3]

Respiratory Protection: If dusty conditions are generated, follow OSHA respirator

regulations (29 CFR 1910.134) or European Standard EN 149. Use a NIOSH or European

Standard EN 149 approved respirator when necessary.[1][3]

Step-by-Step Disposal Protocol
This protocol outlines the required steps for the safe disposal of 4-Heptyloxyphenol waste.

3.1. Waste Segregation and Collection

Identify Waste: Designate all materials contaminated with 4-Heptyloxyphenol, including

residual powder, contaminated labware (e.g., weigh boats, gloves), and spill cleanup

materials, as hazardous waste.

Segregate Waste: Do not mix 4-Heptyloxyphenol waste with other waste streams,

especially incompatible materials such as oxidizing agents, acid chlorides, and acid
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anhydrides.[1] Store it in a designated, separate container.

Use Appropriate Containers: Collect solid waste in a clean, dry, and properly sealed

container.[1][3] Ensure the container is made of a material compatible with phenols and

ethers. The container must have a tightly fitting cap and be kept closed except when waste is

being added.[4]

3.2. Labeling and Storage

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"4-Heptyloxyphenol," and the approximate quantity. Deface any original labels on reused

containers.[4]

Storage: Store the sealed waste container in a cool, dry, well-ventilated area away from

incompatible substances.[1][3] The storage area should be a designated satellite

accumulation area for hazardous waste.

3.3. Disposal of Empty Containers

Initial Cleaning: For containers that held 4-Heptyloxyphenol, thoroughly empty all contents.

[5]

Rinsing: The first rinse of the empty container must be collected and disposed of as

hazardous waste.[5] For highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[5] After the initial hazardous rinse(s) are collected, the container can be

washed with soap and water.

Final Disposal: Once thoroughly cleaned and air-dried, glass or plastic containers may be

disposed of in the regular laboratory waste or recycling streams.[4][5]

3.4. Spill Management

Immediate Action: In case of a spill, clean it up immediately, observing all PPE precautions.

[1][3]

Containment: Prevent the generation of dust.[1][3]

Cleanup: Sweep up or absorb the spilled material.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB8362065_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8362065_EN.htm
https://pim-resources.coleparmer.com/sds/51920.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b081985?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8362065_EN.htm
https://pim-resources.coleparmer.com/sds/51920.pdf
https://www.benchchem.com/product/b081985?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://m.chemicalbook.com/ProductMSDSDetailCB8362065_EN.htm
https://pim-resources.coleparmer.com/sds/51920.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8362065_EN.htm
https://pim-resources.coleparmer.com/sds/51920.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8362065_EN.htm
https://pim-resources.coleparmer.com/sds/51920.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Place the collected spill material into a suitable, clean, dry, and closed container

for disposal as hazardous waste.[1][3]

3.5. Final Disposal Arrangement

Contact EHS: Never dispose of 4-Heptyloxyphenol down the drain or in the regular trash.[5]

Schedule Pickup: Arrange for a hazardous waste pickup through your institution's

Environmental Health and Safety (EHS) office.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-
Heptyloxyphenol.
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Caption: Workflow for the safe disposal of 4-Heptyloxyphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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